Cas no 343566-56-3 (ethyl 5-chloro-1,2-oxazole-3-carboxylate)

• Product Name: ethyl 5-chloro-1,2-oxazole-3-carboxylate
• CAS No: 343566-56-3
• MF: C₆H₆ClNO₃
• MW: 175.569740772247
• CID: 1462370
• PubChem ID: 66831968
• Update Time: 2025-04-20

ethyl 5-chloro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-chloro-, ethyl ester
• AKOS026669280
• 5-chloro-isoxazole-3-carboxylic acid ethyl ester
• SY040278
• ethyl 5-chloroisoxazole-3-carboxylate
• EN300-101555
• DB-096089
• 5-chloroisoxazole-3-carboxylic acid ethyl ester
• A912508
• MFCD16547333
• NXEVNGXFHGZHPC-UHFFFAOYSA-N
• SCHEMBL892581
• NS-01466
• Z1255405175
• CS-0229917
• 343566-56-3
• ethyl5-chloroisoxazole-3-carboxylate
• AT22370
• ethyl 5-chloro-1,2-oxazole-3-carboxylate

• MDL： MFCD16547333
• Inchi： 1S/C6H6ClNO3/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2H2,1H3
• InChI Key： NXEVNGXFHGZHPC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 175.00368
• Monoisotopic Mass: 175.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.9

Experimental Properties

• Boiling Point: 266.5±20.0℃/760mmHg
• PSA: 52.33

ethyl 5-chloro-1,2-oxazole-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C